Cas no 2228421-74-5 (2-(aminomethyl)-3-fluoroprop-1-ene)

• Product Name: 2-(aminomethyl)-3-fluoroprop-1-ene
• CAS No: 2228421-74-5
• MF: C₄H₈FN
• MW: 89.111424446106
• CID: 5894300
• PubChem ID: 165615370
• Update Time: 2025-05-19

2-(aminomethyl)-3-fluoroprop-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-3-fluoroprop-1-ene
• 2228421-74-5
• EN300-1824394

• Inchi： 1S/C4H8FN/c1-4(2-5)3-6/h1-3,6H2
• InChI Key： TWGHLOBVVYTAPI-UHFFFAOYSA-N
• SMILES： FCC(=C)CN

Computed Properties

• Exact Mass: 89.064077422g/mol
• Monoisotopic Mass: 89.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 51.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(aminomethyl)-3-fluoroprop-1-ene

Recent Advances in the Study of 2-(Aminomethyl)-3-fluoroprop-1-ene (CAS: 2228421-74-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(aminomethyl)-3-fluoroprop-1-ene (CAS: 2228421-74-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the versatility of 2-(aminomethyl)-3-fluoroprop-1-ene as a building block in the synthesis of novel bioactive molecules. Its fluorine-containing moiety and reactive amino group make it an attractive candidate for the development of targeted therapies, particularly in oncology and infectious diseases. Researchers have successfully incorporated this compound into various scaffolds, demonstrating its utility in enhancing binding affinity and selectivity.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the use of 2-(aminomethyl)-3-fluoroprop-1-ene as a key intermediate in the synthesis of kinase inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against several cancer-related kinases, with IC50 values in the nanomolar range. The presence of the fluorine atom was found to significantly improve metabolic stability and bioavailability, addressing a common challenge in drug development.

Another notable application of 2-(aminomethyl)-3-fluoroprop-1-ene has been in the field of positron emission tomography (PET) imaging. Researchers have utilized this compound as a precursor for the synthesis of fluorine-18 labeled tracers, enabling non-invasive imaging of disease biomarkers. Preliminary results from preclinical studies suggest that these tracers exhibit excellent target specificity and favorable pharmacokinetics, paving the way for potential clinical translation.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2-(aminomethyl)-3-fluoroprop-1-ene derivatives. Recent efforts have focused on developing more efficient synthetic routes and improving the compound's stability under physiological conditions. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area.

In conclusion, 2-(aminomethyl)-3-fluoroprop-1-ene (CAS: 2228421-74-5) represents a valuable chemical entity with diverse applications in drug discovery and molecular imaging. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in the advancement of chemical biology and pharmaceutical sciences. Future studies should focus on further elucidating its mechanism of action and exploring its potential in combination therapies.